Cas no 893735-14-3 (Methyl 5-(p-tolyl)nicotinate)
Methyl 5-(p-tolyl)nicotinate structure
Product Name:Methyl 5-(p-tolyl)nicotinate
CAS No:893735-14-3
MF:C14H13NO2
MW:227.258523702621
CID:1031158
PubChem ID:20099866
Update Time:2025-04-20
Methyl 5-(p-tolyl)nicotinate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(p-tolyl)nicotinate
- METHYL 5-(4-METHYLPHENYL)NICOTINATE
- methyl 5-(4-methylphenyl)pyridine-3-carboxylate
- Methyl 5-(p-tolyl)nicotite
- methyl 5-p-tolylpyridine-3-carboxylate
- MFCD06802206
- AKOS004116053
- CS-0459281
- Methyl5-(p-tolyl)nicotinate
- DTXSID50602432
- 893735-14-3
- BB 0223257
- 5-(4-Methylphenyl)nicotinic acid methyl ester
- DB-265488
-
- MDL: MFCD06802206
- Inchi: 1S/C14H13NO2/c1-10-3-5-11(6-4-10)12-7-13(9-15-8-12)14(16)17-2/h3-9H,1-2H3
- InChI Key: FTAHAUDTXYMHDP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=CC(=C1)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 227.094628657g/mol
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2Ų
Methyl 5-(p-tolyl)nicotinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM132867-1g |
methyl 5-(p-tolyl)nicotinate |
893735-14-3 | 95% | 1g |
$333 | 2021-08-05 | |
| Alichem | A029206970-1g |
Methyl 5-(p-tolyl)nicotinate |
893735-14-3 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM132867-1g |
methyl 5-(p-tolyl)nicotinate |
893735-14-3 | 95% | 1g |
$333 | 2023-02-18 | |
| Cooke Chemical | BD0500148-1g |
Methyl5-(p-tolyl)nicotinate |
893735-14-3 | 95+% | 1g |
RMB 1612.80 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529948-1g |
Methyl 5-(p-tolyl)nicotinate |
893735-14-3 | 98% | 1g |
¥6354.00 | 2024-04-26 | |
| Crysdot LLC | CD11026856-1g |
Methyl 5-(p-tolyl)nicotinate |
893735-14-3 | 95+% | 1g |
$353 | 2024-07-18 |
Methyl 5-(p-tolyl)nicotinate Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
893735-14-3 (Methyl 5-(p-tolyl)nicotinate) Related Products
- 29681-45-6(methyl 5-methylpyridine-3-carboxylate)
- 4591-55-3(Dimethyl 3,5-Pyridinedicarboxylate)
- 6221-06-3(5-Formyl Nicotinic Acid Methyl Ester)
- 4385-73-3(Ethyl 3-(pyridin-3-yl)benzoate)
- 93349-93-0(Methyl 5-(m-tolyl)nicotinate)
- 5027-65-6(5-methoxycarbonylpyridine-3-carboxylic acid)
- 10177-13-6(Methyl 5-phenylnicotinate)
- 93349-94-1(Methyl 5-(o-tolyl)nicotinate)
- 4385-71-1(Ethyl 4-pyridin-3-ylbenzoate)
- 90395-47-4(Methyl 4-(pyridin-3-yl)benzoate)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk